Cas no 491-60-1 (Emodinanthrone)

Emodinanthrone Properties

Names and Identifiers

• Emodin anthrone
• 1,3,8-Trihydroxy-6-methyl-10H-anthracen-9-one
• 1,3,8-trihydroxy-6-methylanthracen-9(10H)-one
• CHEMBL122192
• 2,4,5-trihydroxy-7-methylanthracen-10(9H)-one
• BDBM50060878
• Frangula emodin anthrone
• Frangulaemodinanthranol
• LAJSXCAVRQXZIO-UHFFFAOYSA-N
• Emodinanthrone
• ANTHRONE, 1,3,8-TRIHYDROXY-6-METHYL-
• emodin-9-anthrone
• 9(10H)-Anthracenone, 1,3,8-trihydroxy-6-methyl-
• Frangulaemodinanthrone
• 1,3,8-TRIHYDROXY-6-METHYL-9,10-DIHYDROANTHRACEN-9-ONE
• 77C500W1A2
• 491-60-1
• SCHEMBL6046328
• UNII-77C500W1A2
• AKOS025401350
• Q27266578
• DTXSID80197684
• Emodinol
• Protophyscihydrone
• 1,3,8-Trihydroxy-6-methyl-9(10H)-Anthracenone
• HY-N9362
• BCP29231
• CS-0159524
• CHEBI:150013
• Emodin anthranol
• 1,3,8,9-TETRAHYDROXY-6-METHYLANTHRACENE
• Emodinanthranol
• AC-1208
• 1,6,8-trihydroxy-3-methyl-10-hydroanthracen-9-one
• Emodinanthrone pound>>1,3,8-Trihydroxy-6-methyl-10H-anthracen-9-one 1,6,8-Trihydroxy-3-methyl-10-hydroanthracen-9-one 9(10H)-Anthracenone
• NS00094804
• 1,3,8-Trihydroxy-6-methylanthrone
• TS-10156
• G13662
• +Expand

• InChIKey： LAJSXCAVRQXZIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O4/c1-7-2-8-4-9-5-10(16)6-12(18)14(9)15(19)13(8)11(17)3-7/h2-3,5-6,16-18H,4H2,1H3
• SMILES： CC1C=C(O)C2C(C3=C(O)C=C(O)C=C3CC=2C=1)=O

Computed Properties

• Exact Mass: 256.07355886 g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 256.07355886 g/mol
• Heavy Atom Count: 19
• Complexity: 369
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 392
• Surface Charge: 0
• Topological Polar Surface Area: 77.8Ų
• Molecular Weight: 256.25

Experimental Properties

• Refractive Index: 1.723
• Boiling Point: 556.2 °C at 760 mmHg
• Melting Point: 250-258°C
• Flash Point: 556.2 °C at 760 mmHg
• Solubility: 0.9813 mg/L @ 25 °C (est)
• Density: 1.471

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds